Cas no 941823-63-8 (2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol)

• Product Name: 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• CAS No: 941823-63-8
• MF: C₁₆H₁₅ClN₂O
• MW: 286.756102800369
• CID: 5429233
• Update Time: 2025-10-21

2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(2-chlorophenyl)methyl]benzimidazol-2-yl]ethanol
• 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

• Inchi： 1S/C16H15ClN2O/c17-13-6-2-1-5-12(13)11-19-15-8-4-3-7-14(15)18-16(19)9-10-20/h1-8,20H,9-11H2
• InChI Key： QVXTVUYJGIAAHA-UHFFFAOYSA-N
• SMILES： C(O)CC1N(CC2=CC=CC=C2Cl)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

Comprehensive Overview of 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 941823-63-8)

The compound 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol, identified by its CAS No. 941823-63-8, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its complex nomenclature reflects its intricate molecular architecture, which combines a benzodiazole core with a 2-chlorophenyl substituent and an ethanol side chain. This combination of functional groups makes it a versatile intermediate for synthesizing more complex compounds with potential applications in pharmaceuticals and advanced materials.

In recent years, researchers have focused on the benzodiazole derivatives due to their diverse biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of the 2-chlorophenyl group in this compound enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug design. Additionally, the ethanol moiety offers opportunities for further chemical modifications, making CAS No. 941823-63-8 a valuable building block in organic synthesis.

The growing demand for heterocyclic compounds in drug discovery has led to increased scrutiny of molecules like 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol. Its structural features align with current trends in targeted therapy and precision medicine, where researchers seek compounds with high specificity and minimal side effects. This compound’s potential as a scaffold for designing novel therapeutics is a hot topic in academic and industrial research circles.

From a synthetic chemistry perspective, CAS No. 941823-63-8 exemplifies the importance of molecular hybridization—a strategy that combines pharmacophores from different bioactive molecules to create new entities with enhanced properties. The benzodiazole core, for instance, is known for its electron-rich nature, which facilitates interactions with biological targets. Meanwhile, the chlorophenyl group can influence the compound’s binding affinity and metabolic stability, making it a subject of interest for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 2-{1-(2-chlorophenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol has potential applications in material science. Its conjugated system and aromatic rings make it a candidate for developing organic semiconductors or fluorescent probes. These applications are particularly relevant in the context of sustainable technologies, where researchers are exploring eco-friendly alternatives to traditional materials.

In summary, CAS No. 941823-63-8 represents a fascinating intersection of chemistry and innovation. Its multifaceted properties and adaptability make it a compelling subject for ongoing research, particularly in the realms of drug discovery and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.